Cas no 819792-11-5 (Carbonic acid, bis(2-ethylbutyl) ester)

Carbonic acid, bis(2-ethylbutyl) ester structure
819792-11-5 structure
Product Name:Carbonic acid, bis(2-ethylbutyl) ester
CAS No:819792-11-5
MF:C13H26O3
MW:230.343744754791
CID:702465
PubChem ID:11218481
Update Time:2025-04-19

Carbonic acid, bis(2-ethylbutyl) ester Chemical and Physical Properties

Names and Identifiers

    • Carbonic acid, bis(2-ethylbutyl) ester
    • bis(2-ethylbutyl) carbonate
    • di(2-ethylbutyl)carbonate
    • DTXSID30459108
    • 819792-11-5
    • SCHEMBL730130
    • Inchi: 1S/C13H26O3/c1-5-11(6-2)9-15-13(14)16-10-12(7-3)8-4/h11-12H,5-10H2,1-4H3
    • InChI Key: JTMPOYHOKNOLNQ-UHFFFAOYSA-N
    • SMILES: O(C(=O)OCC(CC)CC)CC(CC)CC

Computed Properties

  • Exact Mass: 230.18800
  • Monoisotopic Mass: 230.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 4.01200

Carbonic acid, bis(2-ethylbutyl) ester Production Method

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